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Compound of Interest

Compound Name: RS102895

Cat. No.: B15602449 Get Quote

Providing critical safety and logistical information for the proper handling and disposal of the

CCR2 antagonist, RS102895, this document outlines procedural guidance to ensure the safety

of laboratory personnel and minimize environmental impact.

For researchers, scientists, and drug development professionals working with RS102895,

adherence to proper disposal protocols is paramount. This guide provides a step-by-step

approach to the safe management of RS102895 waste, drawing from safety data sheet (SDS)

recommendations.

Hazard Identification and Personal Protective
Equipment (PPE)
RS102895 hydrochloride is classified with the following hazards:

Harmful if swallowed (Acute toxicity, oral - Category 4)[1]

Causes skin irritation (Skin corrosion/irritation - Category 2)[1]

Causes serious eye irritation (Serious eye damage/eye irritation - Category 2A)[1]

May cause respiratory irritation (Specific target organ toxicity, single exposure; Respiratory

tract irritation - Category 3)[1]
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Before handling RS102895, it is mandatory to wear appropriate personal protective equipment

(PPE) to mitigate exposure risks.

Personal Protective Equipment (PPE) Specification

Eye/Face Protection
Wear safety glasses with side-shields or

goggles.

Skin Protection
Wear protective gloves (e.g., nitrile rubber) and

a lab coat.

Respiratory Protection

Use a NIOSH-approved respirator with an

appropriate filter if ventilation is inadequate or

for spill cleanup.

Spill and Waste Management Procedures
In the event of a spill or when preparing for disposal, the following procedures should be

followed to ensure safety and compliance.

Spill Containment and Cleanup:

Evacuate and Ventilate: Ensure the area is well-ventilated. For large spills, evacuate

personnel to a safe area[1].

Containment: Prevent further leakage or spillage. Keep the product away from drains and

water courses[1].

Absorption: For liquid spills, absorb the solution with a finely-powdered, inert, liquid-binding

material such as diatomite or universal binders[1]. For solid spills, carefully sweep or scoop

the material to avoid dust formation.

Decontamination: Decontaminate surfaces and equipment by scrubbing with alcohol[1].

Collection: Collect all contaminated materials, including absorbents and cleaning supplies,

into a designated, labeled waste container.

Disposal of Unused RS102895 and Contaminated Materials:
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The primary directive for the disposal of RS102895 and any contaminated materials is to

adhere to all applicable local, state, and federal regulations. Chemical waste disposal

procedures can vary significantly based on jurisdiction.

Waste Segregation: Do not mix RS102895 waste with other waste streams unless explicitly

permitted by your institution's environmental health and safety (EHS) office.

Containerization: Place all RS102895 waste, including empty containers, contaminated PPE,

and spill cleanup materials, into a clearly labeled, sealed container suitable for chemical

waste.

Labeling: The waste container must be labeled with the full chemical name ("RS102895
hydrochloride"), associated hazards (e.g., "Harmful," "Irritant"), and the date of accumulation.

Consult EHS: Contact your institution's Environmental Health and Safety (EHS) department

or equivalent authority for specific guidance on the disposal of this chemical. They will

provide information on the proper waste stream and arrange for professional disposal.

RS102895 Disposal Decision Pathway
The following diagram illustrates the logical workflow for the proper disposal of RS102895.
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Caption: Logical workflow for the safe disposal of RS102895 waste.
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Experimental Protocols Cited
The disposal procedures outlined are based on standard chemical safety protocols and

information derived from the Safety Data Sheet (SDS) for RS102895 hydrochloride. No

experimental protocols for the specific chemical neutralization or degradation of RS102895 for

disposal purposes were identified in the public domain. The recommended procedure is

professional disposal in accordance with hazardous waste regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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